Cas no 1916597-32-4 (methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate)
methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate
- EN300-14065763
- methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate
- 1916597-32-4
-
- Inchi: 1S/C12H20N2O3/c1-17-12(16)9-4-7-14(8-5-9)11(15)10-3-2-6-13-10/h9-10,13H,2-8H2,1H3/t10-/m1/s1
- InChI Key: YGQWOCJXBWBNKP-SNVBAGLBSA-N
- SMILES: O=C([C@H]1CCCN1)N1CCC(C(=O)OC)CC1
Computed Properties
- Exact Mass: 240.14739250g/mol
- Monoisotopic Mass: 240.14739250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 58.6Ų
methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-14065763-0.05g |
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate |
1916597-32-4 | 0.05g |
$1573.0 | 2023-06-06 | ||
| Enamine | EN300-14065763-0.1g |
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate |
1916597-32-4 | 0.1g |
$1648.0 | 2023-06-06 | ||
| Enamine | EN300-14065763-0.25g |
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate |
1916597-32-4 | 0.25g |
$1723.0 | 2023-06-06 | ||
| Enamine | EN300-14065763-0.5g |
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate |
1916597-32-4 | 0.5g |
$1797.0 | 2023-06-06 | ||
| Enamine | EN300-14065763-1.0g |
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate |
1916597-32-4 | 1g |
$1872.0 | 2023-06-06 | ||
| Enamine | EN300-14065763-2.5g |
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate |
1916597-32-4 | 2.5g |
$3670.0 | 2023-06-06 | ||
| Enamine | EN300-14065763-5.0g |
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate |
1916597-32-4 | 5g |
$5429.0 | 2023-06-06 | ||
| Enamine | EN300-14065763-10.0g |
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate |
1916597-32-4 | 10g |
$8049.0 | 2023-06-06 | ||
| Enamine | EN300-14065763-50mg |
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate |
1916597-32-4 | 50mg |
$528.0 | 2023-09-30 | ||
| Enamine | EN300-14065763-100mg |
methyl 1-[(2R)-pyrrolidine-2-carbonyl]piperidine-4-carboxylate |
1916597-32-4 | 100mg |
$553.0 | 2023-09-30 |
methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate
Methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate: A Comprehensive Overview
Methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate, identified by the CAS number 1916597-32-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a pyrrolidine ring and a piperidine ring, connected through a carbonyl group and further substituted with a methyl ester group. The stereochemistry at the (2R) position of the pyrrolidine ring adds an additional layer of complexity and specificity to its properties.
The synthesis of this compound involves multi-step organic reactions, often requiring precise control over stereochemistry and functional group transformations. Recent advancements in asymmetric catalysis and enantioselective synthesis have enabled more efficient and scalable production methods for such chiral compounds. The use of transition metal catalysts, such as palladium or rhodium complexes, has been particularly effective in achieving high enantiomeric excess in the formation of the (2R) configuration.
Structurally, methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate exhibits a rigid yet flexible framework that allows for diverse interactions within biological systems. This makes it an attractive candidate for drug discovery programs targeting specific protein-protein interactions or enzyme activities. Recent studies have highlighted its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in the development of treatments for neurological disorders, cardiovascular diseases, and cancer.
In terms of physical properties, this compound typically exists as a crystalline solid under standard conditions, with a melting point around 150°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate is moderate, while it shows limited solubility in water due to its hydrophobic nature. These characteristics are crucial for its application in chromatographic separations and formulation development.
The biological evaluation of methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate has revealed promising pharmacokinetic profiles, including good oral bioavailability and favorable metabolic stability. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, suggesting potential utility in central nervous system-related therapies. Additionally, its low toxicity profile in animal models indicates a favorable safety margin for therapeutic use.
Recent research has also explored the use of this compound as a building block in medicinal chemistry. Its versatility allows for further functionalization at various positions on the piperidine ring or pyrrolidine ring, enabling the creation of novel analogs with enhanced potency or selectivity against specific targets. For instance, substitution at the piperidine nitrogen has been shown to significantly improve binding affinity to certain kinases involved in oncogenesis.
From an analytical standpoint, the characterization of this compound relies heavily on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure, purity, and stereochemical integrity. High-resolution MS has been particularly valuable in confirming the molecular formula and exact mass of this compound.
In conclusion, methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate represents a significant advancement in organic synthesis and drug discovery. Its unique structure, coupled with favorable pharmacokinetic properties and versatile synthetic potential, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its biological activity and therapeutic potential, this compound is poised to play an increasingly important role in the development of innovative pharmaceutical agents.
1916597-32-4 (methyl 1-(2R)-pyrrolidine-2-carbonylpiperidine-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)